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Compound of Interest

Compound Name: Phenanthrene-d10

Cat. No.: B032357

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenanthrene-d10 is the deuterated form of phenanthrene, a polycyclic aromatic hydrocarbon
(PAH). In this isotopic variant, all ten hydrogen atoms on the phenanthrene molecule have
been replaced with deuterium atoms. This isotopic substitution makes Phenanthrene-d10 an
invaluable tool in analytical chemistry, particularly in mass spectrometry-based methods, where
it serves as a reliable internal standard for the quantification of phenanthrene and other related
PAHSs in various environmental and biological matrices. Its chemical and physical properties are
nearly identical to those of its non-deuterated counterpart, with the key difference being its
increased molecular weight. This guide provides a comprehensive overview of the chemical
properties of Phenanthrene-d10 and its application in analytical methodologies.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of Phenanthrene-d10 are summarized
in the table below. This data is essential for its proper handling, storage, and use in
experimental settings.
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Property Value References
Chemical Formula C14D10

Molecular Weight 188.29 g/mol [1]

CAS Number 1517-22-2

Appearance White to yellowish solid [2]

Melting Point 98-100 °C

Boiling Point 340 °C

Water Solubility 1.15 mg/L

Log P (octanol/water) 4.46

Isotopic Purity =98 atom % D

Analytical Applications and Experimental Protocols

Phenanthrene-d10 is predominantly used as an internal standard in gas chromatography-
mass spectrometry (GC-MS) for the analysis of polycyclic aromatic hydrocarbons (PAHS). Its
utility stems from its similar chromatographic behavior to the native phenanthrene, while its
distinct mass allows for its separate detection and quantification.

General Experimental Workflow for PAH Analysis using
GC-MS with Phenanthrene-d10 Internal Standard

The following diagram outlines a typical workflow for the analysis of PAHsS in an environmental
sample using Phenanthrene-d10 as an internal standard.
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Sample Preparation

Environmental Sample (e.g., soil, water)

'

Spike with Phenanthrene-d10 Internal Standard

'

Solvent Extraction

'

Solid Phase Extraction (SPE) Cleanup

GC-MS %nalysis

Gas Chromatography Separation

'

Mass Spectrometry Detection

Data Pr$cessing

Quantification using Response Factors

:

Reporting of PAH Concentrations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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